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Compound of Interest

Compound Name: VU0469650

Cat. No.: B15618062 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides a detailed protocol for the preparation of stock solutions of VU0469650
in Dimethyl Sulfoxide (DMSO). VU0469650 is a potent and selective negative allosteric

modulator of the metabotropic glutamate receptor 1 (mGlu1). Accurate preparation of stock

solutions is critical for ensuring the reproducibility and reliability of experimental results.

Chemical and Physical Properties
Proper preparation of stock solutions requires accurate information regarding the compound's

properties. The key quantitative data for VU0469650 and its hydrochloride salt are summarized

below. It is crucial to use the batch-specific molecular weight provided on the product vial for all

calculations.
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Property VU0469650
VU0469650
hydrochloride

Notes

Molecular Formula C22H28N4O[1] C22H28N4O.HCl

Molecular Weight (

g/mol )
364.48[1] 400.94

Always use the batch-

specific molecular

weight from the vial.

Appearance
Off-white to light

yellow solid[1][2]
Solid

Solubility in DMSO
41.67 mg/mL (114.33

mM)[1][2]
Soluble to 100 mM

Warming, and

sonication may be

required for complete

dissolution[1][2]. Use

newly opened,

anhydrous DMSO[1]

[2].

Storage (Powder)
-20°C for 3 years; 4°C

for 2 years[1][2]
Store at +4°C

Follow manufacturer's

recommendations.

Storage (in DMSO)

-80°C for up to 6

months; -20°C for up

to 1 month[1][2]

Store at -20°C or

-80°C

Aliquot to avoid

repeated freeze-thaw

cycles[1][2].

Experimental Protocol: Preparing a 10 mM Stock
Solution
This protocol describes the preparation of a 10 mM stock solution of VU0469650 hydrochloride

(MW: 400.94 g/mol ) in DMSO.

Materials:

VU0469650 hydrochloride powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)
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Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

(Optional) Sonicator water bath

Procedure:

Pre-weighing Preparation: Allow the vial of VU0469650 hydrochloride to equilibrate to room

temperature before opening to prevent condensation of moisture.

Weighing the Compound: Tare the analytical balance with a clean microcentrifuge tube.

Carefully weigh the desired amount of VU0469650 hydrochloride powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 4.01 mg.

Calculation: Mass (mg) = Desired Concentration (mM) x Final Volume (mL) x Molecular

Weight ( g/mol ) / 1000

Mass (mg) = 10 mM x 1 mL x 400.94 g/mol / 1000 = 4.0094 mg

Solvent Addition: Using a calibrated micropipette, add the calculated volume of anhydrous

DMSO to the tube containing the compound. For the example above, add 1 mL of DMSO.

Dissolution: Close the tube tightly and vortex thoroughly until the compound is completely

dissolved. If necessary, briefly sonicate the solution in a water bath or warm gently (up to

60°C) to aid dissolution[1][2]. Visually inspect the solution to ensure no solid particles

remain.

Aliquoting: To avoid degradation from repeated freeze-thaw cycles, aliquot the stock solution

into smaller, single-use volumes in sterile microcentrifuge tubes[1][2].

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months)[1][2]. Protect from light.
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Visualizations
The following diagrams illustrate the experimental workflow and a decision-making process for

stock solution preparation.

Experimental Workflow

Equilibrate Compound
to Room Temperature

Weigh VU0469650
(e.g., 4.01 mg)

Add Anhydrous DMSO
(e.g., 1 mL)

Vortex / Sonicate
Until Dissolved

Aliquot into
Single-Use Tubes

Store at -20°C or -80°C

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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